![molecular formula C27H27N5O2S B301460 N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide](/img/structure/B301460.png)
N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide
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Overview
Description
N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide, also known as EKI-785, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively studied.
Mechanism of Action
N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide acts as a competitive inhibitor of the ATP-binding site on the EGFR kinase domain, preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of cell growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and pancreatic cancer cells. It has also been shown to induce apoptosis in these cells. In addition, this compound has been shown to inhibit tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide is its specificity for the EGFR pathway, making it a promising candidate for targeted cancer therapy. However, one limitation is the potential for off-target effects, which could lead to unwanted side effects.
Future Directions
There are several future directions for research on N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide. One area of interest is the development of combination therapies using this compound and other cancer drugs. Another potential direction is the study of this compound in combination with immunotherapy, which could enhance the immune response to cancer cells. Additionally, further research is needed to optimize the dosing and delivery of this compound to maximize its therapeutic potential.
Synthesis Methods
The synthesis of N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide involves several steps, starting with the reaction of 4-methylbenzoyl chloride with 4-aminophenylsulfanylacetic acid to form the intermediate compound. This intermediate is then reacted with 4-ethylphenylhydrazine and triethylorthoformate to form the triazole ring. The final step involves the reaction of the triazole intermediate with 4-ethylphenylhydrazine and 4-methylbenzoyl chloride to form this compound.
Scientific Research Applications
N-[4-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide has been studied for its potential use in cancer treatment, specifically in targeting the epidermal growth factor receptor (EGFR) pathway. This pathway is frequently dysregulated in cancer cells, leading to uncontrolled cell growth and proliferation. This compound has been shown to inhibit EGFR signaling and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.
properties
Molecular Formula |
C27H27N5O2S |
---|---|
Molecular Weight |
485.6 g/mol |
IUPAC Name |
N-[4-[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-4-methylbenzamide |
InChI |
InChI=1S/C27H27N5O2S/c1-4-19-7-13-22(14-8-19)28-24(33)17-35-27-31-30-25(32(27)3)20-11-15-23(16-12-20)29-26(34)21-9-5-18(2)6-10-21/h5-16H,4,17H2,1-3H3,(H,28,33)(H,29,34) |
InChI Key |
QWPIJTSSGIILQG-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)C |
Origin of Product |
United States |
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